Cas no 5435-48-3 (Octanoic acid,2-[(phenylmethoxy)imino]-)
5435-48-3 structure
Product Name:Octanoic acid,2-[(phenylmethoxy)imino]-
CAS No:5435-48-3
MF:C15H21NO3
MW:263.332144498825
CID:384610
PubChem ID:9561126
Update Time:2025-04-19
Octanoic acid,2-[(phenylmethoxy)imino]- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid,2-[(phenylmethoxy)imino]-
- (2E)-2-phenylmethoxyiminooctanoic acid
- 2-phenylmethoxyiminooctanoic acid
- 2-[(benzyloxy)imino]octanoic acid
- AC1L5G9K
- AG-F-88310
- AG-J-66308
- CTK5A0610
- CTK6D7305
- NSC 21443
- NSC-21443
- 5435-48-3
- NSC21443
-
- Inchi: 1S/C15H21NO3/c1-2-3-4-8-11-14(15(17)18)16-19-12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3,(H,17,18)/b16-14+
- InChI Key: TVRKKLMIINVXNE-JQIJEIRASA-N
- SMILES: O(CC1C=CC=CC=1)/N=C(/C(=O)O)\CCCCCC
Computed Properties
- Exact Mass: 263.15223
- Monoisotopic Mass: 263.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.05
- Boiling Point: 400°Cat760mmHg
- Flash Point: 195.7°C
- Refractive Index: 1.511
- PSA: 58.89
- LogP: 3.61420
Octanoic acid,2-[(phenylmethoxy)imino]- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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